Cas no 1361889-72-6 (2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde)

• Product Name: 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde
• CAS No: 1361889-72-6
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4922728
• Update Time: 2025-05-21

2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-2-3-10(14)9(5-8)12-7(6-17)1-4-11(15)16-12/h1-6H
• InChI Key： OFCRANGEHNIAMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(C=O)=CC=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde

Comprehensive Overview of 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde (CAS No. 1361889-72-6)

2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde (CAS No. 1361889-72-6) is a specialized fluorinated nicotinaldehyde derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and fluoro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated aromatic and aldehyde functionalities, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies for diseases such as cancer and neurodegenerative disorders. The compound's electron-withdrawing groups (e.g., fluoro and dichlorophenyl) contribute to its reactivity, enabling precise modifications in medicinal chemistry workflows.

From an environmental perspective, the synthesis and application of halogenated intermediates like CAS No. 1361889-72-6 align with the growing focus on green chemistry. Innovations in catalytic processes and solvent-free reactions have reduced the ecological footprint of producing such compounds. This resonates with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's nomenclature, 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde, reflects its IUPAC naming conventions, which are often queried in academic and industrial databases. Its CAS registry number (1361889-72-6) ensures unambiguous identification across global chemical inventories. Analysts emphasize its relevance in high-throughput screening (HTS) due to its compatibility with automated synthesis platforms.

Emerging trends in AI-driven drug design have further amplified interest in this compound. Computational models frequently utilize fluorinated aldehydes as key inputs for predicting molecular interactions. Searches for "fluoronicotinaldehyde applications" or "dichlorophenyl derivatives in drug development" highlight its interdisciplinary importance. Additionally, its role in covalent inhibitor design is a hot topic in proteomics research.

Quality control protocols for 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde emphasize HPLC purity and NMR validation, addressing common queries about analytical standards. Suppliers often provide technical data sheets (TDS) detailing its storage conditions and handling precautions, which are critical for laboratory safety. The compound's stability under ambient conditions makes it a practical choice for industrial-scale synthesis.

In summary, 2-(2,5-Dichlorophenyl)-6-fluoronicotinaldehyde (CAS No. 1361889-72-6) exemplifies the convergence of structural complexity and functional utility in modern chemistry. Its applications span pharmaceutical intermediates, material science, and computational chemistry, making it a subject of ongoing exploration. As research into halogenated heterocycles advances, this compound will likely remain a focal point for innovation.